5-Chloro-2-(2,4-dichlorophenyl)pentanoic acid

• CAS RN: 1235492-77-9
• Molecular Formula: C11H11Cl3O2
• Molecular Weight: 281.6 g/mol
• IUPAC Name: 5-chloro-2-(2,4-dichlorophenyl)pentanoic acid
• InChI: InChI=1S/C11H11Cl3O2/c12-5-1-2-9(11(15)16)8-4-3-7(13)6-10(8)14/h3-4,6,9H,1-2,5H2,(H,15,16)
• InChI Key: ITXOUCSOYCPCET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(CCCCl)C(=O)O

Description

5-Chloro-2-(2,4-dichlorophenyl)pentanoic acid is a useful research compound. Its molecular formula is C11H11Cl3O2 and its molecular weight is 281.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step AD (1): 2-(2,4-Dichlorophenyl)acetic acid (10.25 g, 50.0 mmol) was deprotonated with NaHMDS (1.0 M in THF, 100 mL, 100 mmol) and reacted with 1-chloro-3-iodopropane (5.27 mL, 50.0 mmol) using a procedure analogous to Step AC (1) to afford, after purification by silica gel column chromatography, 5-chloro-2-(2,4-dichlorophenyl)pentanoic acid (8.15 g, 28.9 mmol, 58% yield) as a colorless oil. MS (M+H)+ 280.9. 1H NMR (500 MHz, chloroform-d) δ ppm 7.47 (d, J=2.14 Hz, 1 H) 7.34-7.40 (m, 1 H) 7.28-7.33 (m, 1 H) 4.22 (t, J=7.48 Hz, 1 H) 3.57 (t, J=6.41 Hz, 2 H) 2.27 (dddd, J=13.08, 10.64, 7.55, 5.34 Hz, 1 H) 1.95-2.05 (m, 1 H) 1.82-1.92 (m, 1 H) 1.68-1.81 (m, 1 H).